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Compound of Interest

Compound Name: N-Benzylquinidinium chloride

Cat. No.: B8058261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Benzylquinidinium chloride, a chiral

phase-transfer catalyst derived from the Cinchona alkaloid quinidine. This document covers its

chemical identity, physical properties, and its application in asymmetric synthesis, complete

with a representative experimental protocol and diagrams illustrating the catalytic mechanism

and workflow.

Core Concepts: N-Benzylquinidinium Chloride
N-Benzylquinidinium chloride is a quaternary ammonium salt that functions as a chiral

phase-transfer catalyst (PTC).[1] In a biphasic system (e.g., an aqueous and an organic

phase), it facilitates the transfer of a reactant, typically an anion, from the aqueous phase to the

organic phase where the reaction with an organic substrate occurs. The chirality of the catalyst,

originating from the quinidine scaffold, allows for the stereoselective formation of one

enantiomer of the product over the other, making it a valuable tool in asymmetric synthesis.[2]

Chemical Identification and Molecular Structure
The identity and structure of N-Benzylquinidinium chloride are defined by its CAS number

and molecular formula.

CAS Number: 77481-82-4[3][4]

Molecular Formula: C₂₇H₃₁ClN₂O₂[4]
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The structure incorporates a quinidine moiety benzylated at the quinuclidine nitrogen atom.

Physicochemical Properties
The key physicochemical properties of N-Benzylquinidinium chloride are summarized in the

table below.

Property Value Reference(s)

Molecular Weight 451.01 g/mol [5]

Appearance
White to yellow crystalline

powder
[3]

Melting Point 178 °C [3]

Purity >98.0% [5]

Storage
Store under inert gas in a cool,

dark place (<15°C)
[4]

Asymmetric Synthesis via Phase-Transfer Catalysis
N-Benzylquinidinium chloride is prominently used in the enantioselective alkylation of glycine

derivatives to produce non-proteinogenic α-amino acids, a method pioneered by O'Donnell.[6]

This reaction, often referred to as the O'Donnell Amino Acid Synthesis, involves the alkylation

of a benzophenone imine of a glycine alkyl ester under biphasic conditions.[6]

Mechanism of Catalysis
The catalytic cycle involves the exchange of the catalyst's chloride anion for a hydroxide ion

from the aqueous basic solution. The resulting quaternary ammonium hydroxide is a strong

base in the organic phase, where it deprotonates the glycine imine. The resulting enolate forms

a chiral ion pair with the catalyst, which then reacts with an alkylating agent. The

stereochemical outcome of the reaction is dictated by the structure of the chiral catalyst.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b8058261?utm_src=pdf-body
https://books.rsc.org/books/edited-volume/632/chapter/318466/Cinchona-Alkaloid-Derivatives-as-Asymmetric-Phase
https://www.buchler-gmbh.com/produkt/n-benzylquinidinium-chloride-fine-chemical/
https://www.buchler-gmbh.com/produkt/n-benzylquinidinium-chloride-fine-chemical/
https://books.rsc.org/books/edited-volume/632/chapter/318466/Cinchona-Alkaloid-Derivatives-as-Asymmetric-Phase
https://starshinechemical.com/isomer/n-benzylquinidinium-chloride-chiral-phase-transfer-catalyst/?utm_source=rss&utm_medium=rss&utm_campaign=n-benzylquinidinium-chloride-chiral-phase-transfer-catalyst
https://www.benchchem.com/product/b8058261?utm_src=pdf-body
https://www.organic-chemistry.org/namedreactions/o-donnell-amino-acid-synthesis.shtm
https://www.organic-chemistry.org/namedreactions/o-donnell-amino-acid-synthesis.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8058261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aqueous Phase

Organic Phase

NaOH

[Q]⁺OH⁻

NaCl Glycine Imine
(Substrate)

Chiral Ion Pair
{[Q*]⁺[Enolate]⁻}

R-X
(Alkylating Agent)

Alkylated Glycine Imine
(Chiral Product)

[Q]⁺Cl⁻
(Catalyst)

Ion Exchange
(Interface) Deprotonation

Alkylation
Catalyst Regeneration

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8058261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction

Work-up & Purification

Analysis

1. Dissolve Substrate
and Catalyst in Toluene

2. Cool to 0°C

3. Add 50% aq. KOH

4. Add Benzyl Bromide

5. Stir at 0°C
(Monitor by TLC)

6. Quench with H₂O
& Extract with CH₂Cl₂

7. Wash with Brine

8. Dry (MgSO₄) & Concentrate

9. Column Chromatography

10. Hydrolyze Schiff Base

11. Determine ee% by Chiral HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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